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Compound of Interest

Compound Name: Glyoxalbis(2-hydroxyanil)

Cat. No.: B075053

Essential Safety and Handling Guide for
Glyoxalbis(2-hydroxyanil)

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Glyoxalbis(2-hydroxyanil) in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Hazard Identification and Personal Protective Equipment
(PPE)

Glyoxalbis(2-hydroxyanil) is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[1][2] Adherence to strict safety
protocols, including the use of appropriate Personal Protective Equipment (PPE), is mandatory
to prevent exposure.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
29 CFR 1910.133 or European Standard EN166.[1]

» Skin Protection: Chemical-resistant gloves, specifically nitrile rubber, are recommended.[3] It
is crucial to select gloves that have been tested according to EN 374 standards for chemical
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resistance.[3] Protective clothing should be worn to prevent skin contact.

o Respiratory Protection: In environments where dust formation is possible or if exposure limits

Quantitative Data Summary:

are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Property Value Source
CAS Number 1149-16-2 [1]
Molecular Formula C14H12N202 [4]
Molecular Weight 240.26 g/mol [2]
Appearance Buff coloured powder [2]

Hazard Classifications

Skin Irritant (Category 2), Eye
Irritant (Category 2), Specific
Target Organ Toxicity - Single
Exposure (Category 3,
Respiratory System)

[1]

Recommended Glove Material

NBR (Nitrile rubber)

[3]

Recommended Glove

Thickness

>0.11 mm

[3]

Glove Breakthrough Time

>480 minutes (permeation:

level 6)

[3]

Operational and Disposal Plans
Handling and Storage

Handling: Only use Glyoxalbis(2-hydroxyanil) in well-ventilated areas, preferably within a

chemical fume hood.[1] Avoid the formation of dust and prevent any contact with the skin,

eyes, or clothing.[1] Do not ingest or inhale the substance.[1]

Storage: Store in a cool, dry, and well-ventilated location.[1][2] Keep containers tightly sealed

to prevent contamination and exposure to moisture.[1][2]
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Spill Management Protocol

In the event of a spill, a clear and immediate response is critical to containment and cleanup.

Workflow for Handling a Glyoxalbis(2-hydroxyanil) Spill

Immediate Actions

Evacuate Immediate Area

Alert Colleagues and Supervisor

Isolate the Spill Area

Assessment & Preparation

Assess the Spill Size and Risk

;

Don Appropriate PPE

Containment & Cleanup

Contain the Spill with Inert Material

Carefully Sweep Powder into a Labeled Container

Clean the Area with Soap and Water

Dispose of Waste as Hazardous

Document and Report the Incident
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Caption: Workflow for a chemical spill of Glyoxalbis(2-hydroxyanil).

Disposal Plan

Dispose of Glyoxalbis(2-hydroxyanil) and any contaminated materials as hazardous waste.
[2][5] All waste disposal must be conducted in accordance with local, regional, and national
environmental regulations.[2][5] Do not allow the chemical to enter drains or waterways.

Experimental Protocols: Glove Selection

The selection of appropriate chemical-resistant gloves is based on standardized testing
protocols, primarily the European standard EN 374. This standard evaluates gloves based on
three key criteria: penetration, permeation, and degradation.

o Penetration (EN 374-2): This test assesses the physical integrity of the glove. The glove is
inflated with air and submerged in water to detect any leaks, which would appear as a
stream of bubbles.[6] This ensures there are no pinholes or other imperfections that would
allow the chemical to pass through on a non-molecular level.[6]

o Permeation (EN 16523-1): This test determines the breakthrough time, which is the time it
takes for a chemical to pass through the glove material at a molecular level.[3] A sample of
the glove material is placed in a test cell, separating a challenge chemical from a collection
medium.[3] The time it takes for the chemical to be detected in the collection medium at a
standardized rate determines the glove's performance level.[3][6]

o Degradation (EN 374-4): This test measures the physical deterioration of the glove material
upon contact with a chemical.[2][3] This can manifest as swelling, cracking, or other changes
in the material's properties.[3] The results of this test are crucial for understanding how the
glove's protective capabilities may change after chemical exposure.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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